Cas no 2097945-10-1 ((3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)(pyrrolidin-2-yl)methanone)

• Product Name: (3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)(pyrrolidin-2-yl)methanone
• CAS No: 2097945-10-1
• MF: C₁₀H₁₅F₃N₂O₂
• MW: 252.233513116837
• CID: 5721483
• PubChem ID: 121203400
• Update Time: 2025-06-23

(3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)(pyrrolidin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• [3-methoxy-3-(trifluoromethyl)azetidin-1-yl]-pyrrolidin-2-ylmethanone
• 2097945-10-1
• (3-methoxy-3-(trifluoromethyl)azetidin-1-yl)(pyrrolidin-2-yl)methanone
• AKOS026711644
• F1907-7281
• Methanone, [3-methoxy-3-(trifluoromethyl)-1-azetidinyl]-2-pyrrolidinyl-
• (3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)(pyrrolidin-2-yl)methanone

• Inchi： 1S/C10H15F3N2O2/c1-17-9(10(11,12)13)5-15(6-9)8(16)7-3-2-4-14-7/h7,14H,2-6H2,1H3
• InChI Key： FBFZYWNIVGTGST-UHFFFAOYSA-N
• SMILES： FC(C1(CN(C(C2CCCN2)=O)C1)OC)(F)F

Computed Properties

• Exact Mass: 252.10856221g/mol
• Monoisotopic Mass: 252.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 317.2±42.0 °C(Predicted)
• pka: 9.24±0.10(Predicted)

Additional information on (3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)(pyrrolidin-2-yl)methanone

Introduction to (3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)(pyrrolidin-2-yl)methanone and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, the compound with the CAS number 2097945-10-1 and the product name (3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)(pyrrolidin-2-yl)methanone has garnered significant attention due to its unique structural properties and potential applications. This introduction aims to provide a comprehensive overview of this compound, its synthesis, chemical properties, and its relevance in contemporary research.

The molecular structure of (3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)(pyrrolidin-2-yl)methanone is characterized by a complex arrangement of functional groups, including a methoxy group and a trifluoromethyl group attached to an azetidine ring. This configuration contributes to its distinct chemical behavior and reactivity. The presence of these substituents not only influences its physical properties but also enhances its potential as a building block in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their pharmaceutical applications. The azetidine ring, a six-membered saturated heterocycle, is particularly noteworthy due to its ability to mimic natural amino acid structures. This feature makes it an attractive scaffold for drug design, particularly in the development of protease inhibitors and other bioactive molecules. The methoxy and trifluoromethyl groups further enhance the compound's potential by introducing additional interactions with biological targets.

The synthesis of (3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)(pyrrolidin-2-yl)methanone involves a multi-step process that requires careful optimization to ensure high yield and purity. One of the key steps in this synthesis is the formation of the azetidine ring, which can be achieved through various cyclization reactions. The introduction of the methoxy and trifluoromethyl groups typically involves nucleophilic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in sufficient quantities for research purposes.

The chemical properties of this compound have been extensively studied due to their implications for its biological activity. The methoxy group, for instance, can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. Similarly, the trifluoromethyl group can influence the electronic properties of the molecule, affecting its reactivity and stability. These features make (3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)(pyrrolidin-2-yl)methanone a versatile intermediate in organic synthesis.

Recent research has demonstrated the potential of this compound as a precursor in the development of novel therapeutic agents. For example, studies have shown that derivatives of this molecule can exhibit inhibitory activity against various enzymes involved in disease pathways. This has led to investigations into its use as a lead compound for drug discovery programs targeting conditions such as cancer and inflammation. The ability to modify its structure while retaining key pharmacophoric elements makes it an invaluable tool for medicinal chemists.

The impact of computational chemistry on the study of this compound cannot be overstated. Advanced computational methods have enabled researchers to predict the behavior of molecules like (3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)(pyrrolidin-2-yl)methanone at a molecular level with remarkable accuracy. These techniques have been used to optimize synthetic routes, predict biological activity, and understand mechanisms of action. The integration of computational chemistry with experimental studies has accelerated the discovery process significantly.

In conclusion, (3-Methoxy-3-(trifluoromethyl)azetidin-1-yl)(pyrrolidin-2-yl)methanone represents an exciting area of research with significant potential in pharmaceutical applications. Its unique structural features and chemical properties make it a valuable intermediate in organic synthesis and drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.